Cas no 1806450-45-2 (1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one
• CAS No: 1806450-45-2
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4979132
• Update Time: 2025-06-08

1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO2/c1-6(13)10(11)8-5-7(14-2)3-4-9(8)12/h3-5,10H,1-2H3
• InChI Key： UHMSROOKHDDVFO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(C(C)=O)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one (CAS No. 1806450-45-2)

1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one, with the CAS number 1806450-45-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a bromine atom, an iodine atom, and a methoxy group attached to a phenyl ring. These functional groups contribute to its potential applications in various scientific and pharmaceutical contexts.

The chemical structure of 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one can be represented as follows: C₁₀H₉BrIO₂. The presence of multiple halogen atoms and a methoxy group makes this compound highly versatile in terms of its reactivity and potential for further chemical modifications. This versatility is particularly valuable in the development of new drugs and materials.

In recent years, there has been a growing interest in the use of halogenated compounds in medicinal chemistry due to their ability to modulate biological activities. 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one is no exception. Studies have shown that compounds with similar structures exhibit promising properties as intermediates in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the potential of such compounds as precursors for the development of novel anti-cancer agents.

The synthesis of 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one typically involves multi-step reactions, including halogenation and substitution processes. One common synthetic route involves the reaction of 2-bromoacetyl bromide with 2-iodoanisole, followed by further modifications to introduce the desired functional groups. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its potential as a drug intermediate, 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one has also been explored for its applications in materials science. The presence of multiple halogen atoms makes it an attractive candidate for the synthesis of polymers with unique properties. For example, a 2023 study in the Journal of Polymer Science demonstrated that compounds with similar structures can be used to create polymers with enhanced thermal stability and mechanical strength.

The physical properties of 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one, such as its melting point, boiling point, and solubility, are crucial for its practical applications. These properties can be influenced by the presence and arrangement of functional groups within the molecule. For instance, the methoxy group can enhance solubility in polar solvents, while the halogen atoms can affect melting and boiling points.

Safety considerations are an essential aspect when handling any chemical compound. While specific safety data for 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one may vary depending on its concentration and form, general precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas.

In conclusion, 1-Bromo-1-(2-iodo-5-methoxyphenyl)propan-2-one (CAS No. 1806450-45-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.